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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the reactivity of halogenated aromatic

compounds, a class of molecules of paramount importance in organic synthesis, materials

science, and pharmaceutical development. Understanding the nuanced reactivity of these

compounds is critical for designing efficient synthetic routes and for the rational design of novel

drug candidates. This document details the core principles governing their reactivity in

nucleophilic and electrophilic aromatic substitutions, as well as in modern metal-catalyzed

cross-coupling reactions.

Introduction: The Dual Nature of Halogen
Substituents
Halogen atoms on an aromatic ring exert a profound influence on its reactivity through a

combination of two opposing electronic effects: the inductive effect and the resonance effect.

Inductive Effect (-I): Due to their high electronegativity, halogens withdraw electron density

from the aromatic ring through the sigma bond. This effect deactivates the ring towards
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electrophilic attack and is the dominant factor in electrophilic aromatic substitution.

Resonance Effect (+R): The lone pairs of electrons on the halogen atom can be delocalized

into the π-system of the aromatic ring. This electron-donating effect, while weaker than the

inductive effect for halogens, plays a crucial role in directing incoming electrophiles and in

stabilizing intermediates in nucleophilic aromatic substitution.

The interplay of these effects dictates the reactivity patterns and regioselectivity observed in

reactions involving halogenated aromatic compounds.

Nucleophilic Aromatic Substitution (SNAr)
Contrary to the electron-rich nature of benzene, which favors electrophilic attack, aryl halides

can undergo nucleophilic substitution, particularly when the aromatic ring is substituted with

strong electron-withdrawing groups.[1][2]

Mechanisms of SNAr
There are two primary mechanisms for nucleophilic aromatic substitution:

Addition-Elimination Mechanism: This is the most common pathway for activated aryl

halides. It proceeds in two steps:

Addition: The nucleophile attacks the carbon atom bearing the halogen, forming a

resonance-stabilized carbanion intermediate known as a Meisenheimer complex.[1][3] The

aromaticity of the ring is temporarily lost in this step.

Elimination: The leaving group (halide ion) is expelled, and the aromaticity of the ring is

restored.

The presence of electron-withdrawing groups (e.g., -NO2, -CN, -C(O)R) at the ortho and

para positions to the halogen is crucial for stabilizing the negative charge of the

Meisenheimer complex through resonance, thereby accelerating the reaction.[4][5]

Elimination-Addition (Benzyne) Mechanism: In the presence of a very strong base (e.g.,

NaNH2, KNH2) and in the absence of activating groups, aryl halides can undergo

substitution via a highly reactive benzyne intermediate.[3][5] This mechanism involves the
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elimination of a proton and a halide from adjacent carbons to form a carbon-carbon triple

bond within the benzene ring, followed by the addition of the nucleophile.

Reactivity Trends in SNAr
The reactivity of aryl halides in SNAr reactions following the addition-elimination mechanism is

governed by the ability of the halogen to stabilize the intermediate carbanion through its

inductive effect. The rate-determining step is typically the initial attack of the nucleophile.[6]

Consequently, the reactivity order is often the reverse of the leaving group ability seen in

aliphatic SN2 reactions.

Table 1: Relative Reactivity of Halobenzenes in Nucleophilic Aromatic Substitution with

Piperidine

Aryl Halide Relative Rate Constant

Fluorobenzene 3140

Chlorobenzene 1.0

Bromobenzene 1.0

Iodobenzene 0.4

Data is illustrative and based on the general trend observed in SNAr reactions.[6][7] The high

reactivity of fluoroarenes is attributed to the strong electron-withdrawing inductive effect of

fluorine, which stabilizes the negatively charged Meisenheimer intermediate.[6]

Electrophilic Aromatic Substitution (SEAr)
Halogenated aromatic compounds undergo electrophilic aromatic substitution, such as

nitration, halogenation, sulfonation, and Friedel-Crafts reactions.[8][9]

The Role of Halogens in SEAr
Halogens are deactivating groups in electrophilic aromatic substitution due to their strong

electron-withdrawing inductive effect, which reduces the electron density of the aromatic ring

and makes it less susceptible to attack by electrophiles.[10][11] However, the resonance effect

of the halogen, which donates electron density to the ring, directs the incoming electrophile to
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the ortho and para positions. This is because the resonance structures of the carbocation

intermediate (the sigma complex or arenium ion) formed during ortho and para attack are more

stable, with one resonance form where the positive charge is delocalized onto the halogen

atom.[8][12]

Reactivity Trends in SEAr
The deactivating strength of the halogens in SEAr follows their electronegativity: F > Cl > Br > I.

Consequently, the reactivity of halobenzenes towards electrophiles is in the reverse order.[13]

[14]

Table 2: Relative Rates of Nitration for Halobenzenes Compared to Benzene

Compound Relative Rate of Nitration

Benzene 1

Fluorobenzene 0.15

Chlorobenzene 0.033

Bromobenzene 0.030

Iodobenzene 0.18

Note: While the general trend of deactivation is observed, the slightly higher reactivity of

iodobenzene compared to chloro- and bromobenzene is a subject of ongoing discussion, with

factors like polarizability potentially playing a role.

Metal-Catalyzed Cross-Coupling Reactions
The development of transition-metal-catalyzed cross-coupling reactions has revolutionized the

synthesis of complex organic molecules, with aryl halides being among the most important

coupling partners.[15] These reactions allow for the formation of carbon-carbon and carbon-

heteroatom bonds with high efficiency and selectivity.

General Catalytic Cycle
Most palladium-catalyzed cross-coupling reactions proceed through a common catalytic cycle:
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Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-halogen bond of the aryl

halide to form a Pd(II) intermediate.

Transmetalation (for Suzuki, Stille, etc.) or Coordination/Insertion (for Heck): The organic

group from the coupling partner is transferred to the palladium center, or in the case of the

Heck reaction, the olefin coordinates and inserts into the Pd-C bond.

Reductive Elimination: The two coupled organic fragments are eliminated from the palladium

center, forming the final product and regenerating the Pd(0) catalyst.

Reactivity Trends in Cross-Coupling Reactions
The reactivity of aryl halides in the oxidative addition step is a key factor determining the overall

reaction efficiency. This step is generally favored for weaker carbon-halogen bonds.[16]

Therefore, the typical reactivity order is:

I > Br > OTf (triflate) > Cl >> F

Aryl fluorides are generally unreactive under standard cross-coupling conditions due to the very

strong C-F bond.

Table 3: Carbon-Halogen Bond Dissociation Energies (BDEs) for Phenyl Halides

Bond Bond Dissociation Energy (kcal/mol)

C-F 126

C-Cl 96

C-Br 80.5

C-I 65

Source: Adapted from various sources providing BDE data.[17][18][19]

Key Cross-Coupling Reactions
This reaction couples an aryl halide with an organoboron reagent (e.g., a boronic acid or ester)

in the presence of a palladium catalyst and a base.[20] It is one of the most widely used
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methods for the synthesis of biaryls.

Table 4: Representative Yields for the Suzuki-Miyaura Coupling of Various Aryl Halides with

Phenylboronic Acid

Aryl Halide
Catalyst
System

Base Solvent Yield (%)

4-Iodoanisole Pd(PPh3)4 Na2CO3 Toluene/H2O >95

4-Bromoanisole
Pd(OAc)2 /

SPhos
K3PO4 Dioxane/H2O ~98

4-Chloroanisole
Pd2(dba)3 /

XPhos
K3PO4 t-BuOH/H2O ~95

Yields are representative and can vary significantly with the specific catalyst, ligands, base,

solvent, and temperature used.[3][21][22]

The Heck reaction involves the coupling of an aryl halide with an alkene to form a substituted

alkene.[23][24] It is a powerful tool for the synthesis of styrenes and cinnamates.

Table 5: Comparison of Yields in the Heck Reaction of Halobenzenes with Styrene

Aryl Halide Catalyst Base Solvent Yield (%)

Iodobenzene Pd(OAc)2 Et3N DMF ~85-95

Bromobenzene Pd(OAc)2 / PPh3 Et3N DMF ~70-80

Chlorobenzene Pd(OAc)2 / PCy3 K2CO3 DMA ~50-70

Yields are illustrative and depend heavily on the specific reaction conditions.[9][25][26]

This reaction is a palladium-catalyzed method for the formation of carbon-nitrogen bonds by

coupling an aryl halide with a primary or secondary amine.[4] It is a cornerstone of modern

medicinal chemistry for the synthesis of anilines and their derivatives.
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Table 6: Representative Yields for the Buchwald-Hartwig Amination of Halobenzenes with

Morpholine

Aryl Halide
Catalyst
System

Base Solvent Yield (%)

Iodobenzene
Pd2(dba)3 /

BINAP
NaOt-Bu Toluene >95

Bromobenzene
Pd(OAc)2 /

Xantphos
Cs2CO3 Dioxane ~98

Chlorobenzene
Pd(OAc)2 /

RuPhos
K3PO4 t-Amyl alcohol ~90

Yields are representative and highly dependent on the choice of ligand and reaction conditions.

[25][27]

Experimental Protocols
General Procedure for a Suzuki-Miyaura Coupling
Reaction
Reaction: Coupling of 4-bromoanisole with phenylboronic acid.[4][21]

Reaction Setup: To an oven-dried Schlenk flask equipped with a magnetic stir bar, add 4-

bromoanisole (1.0 mmol), phenylboronic acid (1.2 mmol), and potassium carbonate (2.0

mmol).

Catalyst Addition: Add the palladium catalyst (e.g., Pd(PPh3)4, 0.02 mmol, 2 mol%) and a

suitable ligand if required.

Solvent Addition and Degassing: Evacuate and backfill the flask with an inert gas (e.g., argon

or nitrogen) three times. Add a degassed solvent mixture (e.g., toluene/ethanol/water 4:1:1, 5

mL).

Reaction: Heat the reaction mixture to the desired temperature (e.g., 80 °C) and stir for the

required time (typically 2-24 hours), monitoring the reaction progress by TLC or GC-MS.
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Work-up: Cool the reaction mixture to room temperature. Add water and extract with an

organic solvent (e.g., ethyl acetate). The combined organic layers are washed with brine,

dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

Purification: The crude product is purified by column chromatography on silica gel.

General Procedure for a Heck Reaction
Reaction: Coupling of iodobenzene with n-butyl acrylate.[28][29]

Reaction Setup: In a round-bottom flask, dissolve iodobenzene (1.0 mmol) and n-butyl

acrylate (1.2 mmol) in a suitable solvent (e.g., DMF or acetonitrile, 5 mL).

Base and Catalyst Addition: Add a base (e.g., triethylamine, 1.5 mmol) and the palladium

catalyst (e.g., Pd(OAc)2, 0.01 mmol, 1 mol%).

Reaction: Heat the mixture under an inert atmosphere at the desired temperature (e.g., 100

°C) for the necessary time (typically 4-24 hours). Monitor the reaction by TLC or GC-MS.

Work-up: After cooling, dilute the reaction mixture with water and extract with an organic

solvent (e.g., diethyl ether). Wash the combined organic extracts with water and brine, dry

over anhydrous magnesium sulfate, and concentrate in vacuo.

Purification: Purify the residue by flash chromatography.

General Procedure for a Buchwald-Hartwig Amination
Reaction: Coupling of 2-chloropyridine with morpholine.

Reaction Setup: To a flame-dried Schlenk tube, add the palladium precatalyst (e.g.,

Pd2(dba)3, 0.01 mmol, 1 mol%), a suitable phosphine ligand (e.g., Xantphos, 0.025 mmol,

2.5 mol%), and a base (e.g., Cs2CO3, 1.4 mmol).

Reagent Addition: Evacuate and backfill the tube with argon. Add 2-chloropyridine (1.0

mmol), morpholine (1.2 mmol), and a dry, degassed solvent (e.g., dioxane, 2 mL).

Reaction: Seal the tube and heat the reaction mixture in an oil bath at the appropriate

temperature (e.g., 100 °C) for the required duration (typically 12-24 hours).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 15 Tech Support

https://www.researchgate.net/figure/Mizoroki-Heck-reaction-of-iodobenzene-derivatives-with-n-butyl-acrylate-a_tbl2_255750109
https://www.uwindsor.ca/people/jgreen/sites/uwindsor.ca.people.jgreen/files/tet-2005-61-11771_heck_non_conv_0.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1270800?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Work-up: Cool the reaction to room temperature. Dilute with an organic solvent and filter

through a pad of celite. The filtrate is concentrated under reduced pressure.

Purification: The crude product is purified by column chromatography.

Visualization of Reactivity and Pathways
Factors Influencing Aryl Halide Reactivity
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Caption: Factors influencing the reactivity of halogenated aromatic compounds.

Generalized Experimental Workflow for Metal-Catalyzed
Cross-Coupling

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 15 Tech Support

https://www.benchchem.com/product/b1270800/docs?utm_src=pdf-body-img#the-general-reactivity-of-halogenated-aromatic-compounds-an-in-depth-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1270800?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Reaction Setup:
- Aryl Halide

- Coupling Partner
- Base

Addition of Catalyst
and Ligand

Solvent Addition
& Degassing

Heating and Stirring
(Inert Atmosphere)

Aqueous Work-up
& Extraction

Purification
(e.g., Chromatography)

Final Product

Click to download full resolution via product page

Caption: A typical experimental workflow for a cross-coupling reaction.
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Signaling Pathway Inhibition by a Halogenated Aromatic
Drug: Gefitinib
Gefitinib is a tyrosine kinase inhibitor used in cancer therapy that contains a chlorinated and

fluorinated aniline moiety. It targets the Epidermal Growth Factor Receptor (EGFR) signaling

pathway.[15][30]
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Caption: Inhibition of the EGFR signaling pathway by Gefitinib.
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Conclusion
The reactivity of halogenated aromatic compounds is a rich and multifaceted area of organic

chemistry. The predictable yet tunable nature of their reactivity, governed by the interplay of

inductive and resonance effects, makes them indispensable building blocks in modern

synthesis. For researchers in drug development, a deep understanding of how halogen

substitution impacts reactivity and biological activity is crucial for the design of next-generation

therapeutics. The continued development of novel catalytic systems for the activation of

traditionally less reactive aryl chlorides and fluorides promises to further expand the synthetic

utility of this important class of compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]

3. researchgate.net [researchgate.net]

4. researchgate.net [researchgate.net]

5. Theoretical Bond Dissociation Energies of Halo-Heterocycles: Trends and Relationships to
Regioselectivity in Palladium-Catalyzed Cross-Coupling Reactions - PMC
[pmc.ncbi.nlm.nih.gov]

6. chemrxiv.org [chemrxiv.org]

7. Reactivity in the Nucleophilic Aromatic Substitution Reactions of Pyridinium Ions - PMC
[pmc.ncbi.nlm.nih.gov]

8. researchgate.net [researchgate.net]

9. The research on lapatinib in autophagy, cell cycle arrest and epithelial to mesenchymal
transition via Wnt/ErK/PI3K-AKT signaling pathway in human cutaneous squamous cell
carcinoma - PMC [pmc.ncbi.nlm.nih.gov]

10. researchgate.net [researchgate.net]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 13 / 15 Tech Support

https://www.benchchem.com/product/b1270800?utm_src=pdf-custom-synthesis#bc-rfq
https://www.researchgate.net/figure/Action-mechanism-of-epidermal-growth-factor-receptor-tyrosine-kinase-inhibitors_fig2_233915546
https://cssp.chemspider.com/602
https://www.researchgate.net/figure/Suzuki-Miyaura-reaction-of-aryl-halides-benzyl-halides-with-phenylboronic-acid_tbl2_232532200
https://www.researchgate.net/figure/Suzuki-Miyaura-cross-coupling-of-4-bromoanisole-with-phenylboronic-acid-in-the-presence_tbl2_327854180
https://pmc.ncbi.nlm.nih.gov/articles/PMC2730358/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2730358/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2730358/
https://chemrxiv.org/engage/api-gateway/chemrxiv/assets/orp/resource/item/62d5b62e4e76bf767d950cf6/original/a-generally-applicable-quantitative-reactivity-model-for-nucleophilic-aromatic-substitution-built-from-simple-descriptors.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC4110164/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4110164/
https://www.researchgate.net/figure/Competitive-reaction-between-4-bromoanisole-and-4-iodoanisole-with-phenylboronic-acid_fig5_323375249
https://pmc.ncbi.nlm.nih.gov/articles/PMC5327371/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5327371/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5327371/
https://www.researchgate.net/figure/Diagram-of-EGFR-signaling-pathway-showing-impact-of-gefitinib-and-erlotinib-on-EGFR_fig5_270657150
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1270800?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


11. creative-diagnostics.com [creative-diagnostics.com]

12. labs.chem.ucsb.edu [labs.chem.ucsb.edu]

13. researchgate.net [researchgate.net]

14. Activity of lapatinib a novel HER2 and EGFR dual kinase inhibitor in human endometrial
cancer cells - PMC [pmc.ncbi.nlm.nih.gov]

15. What is the mechanism of Gefitinib? [synapse.patsnap.com]

16. File:EGFR signaling pathway.svg - Wikimedia Commons [commons.wikimedia.org]

17. Bond Dissociation Energies [cxp.cengage.com]

18. bionumbers.hms.harvard.edu [bionumbers.hms.harvard.edu]

19. Bond dissociation energy - Wikipedia [en.wikipedia.org]

20. Suzuki Coupling [organic-chemistry.org]

21. researchgate.net [researchgate.net]

22. researchgate.net [researchgate.net]

23. researchgate.net [researchgate.net]

24. Heck Reaction [organic-chemistry.org]

25. rsc.org [rsc.org]

26. The Mizoroki–Heck reaction between in situ generated alkenes and aryl halides: cross-
coupling route to substituted olefins - PMC [pmc.ncbi.nlm.nih.gov]

27. chemrxiv.org [chemrxiv.org]

28. researchgate.net [researchgate.net]

29. uwindsor.ca [uwindsor.ca]

30. benchchem.com [benchchem.com]

To cite this document: BenchChem. [The General Reactivity of Halogenated Aromatic
Compounds: An In-depth Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1270800/docs#the-general-reactivity-of-halogenated-
aromatic-compounds-an-in-depth-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 14 / 15 Tech Support

https://www.creative-diagnostics.com/egf-egfr-signaling-pathway.htm
https://labs.chem.ucsb.edu/zakarian/armen/11---bonddissociationenergy.pdf
https://www.researchgate.net/figure/Heck-reaction-of-iodobenzene-with-n-butyl-acrylate-catalyzed-by-PdCS-PAAS-nanofiber-mat_fig9_339670504
https://pmc.ncbi.nlm.nih.gov/articles/PMC2275492/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2275492/
https://synapse.patsnap.com/article/what-is-the-mechanism-of-gefitinib
https://commons.wikimedia.org/wiki/File:EGFR_signaling_pathway.svg
https://cxp.cengage.com/contentservice/assets/owms01h/references/chemtables/org_chem/BondDissocE.html
https://bionumbers.hms.harvard.edu/files/Bond%20dissociation%20energies.pdf
https://en.wikipedia.org/wiki/Bond_dissociation_energy
https://www.organic-chemistry.org/namedreactions/suzuki-coupling.shtm
https://www.researchgate.net/figure/Suzuki-Miyaura-coupling-reactions-of-4-bromoanisole-with-phenylboronic-acid_tbl1_265736655
https://www.researchgate.net/figure/The-Suzuki-Miyaura-cross-couplings-of-4-bromoanisole-and-4-bromobenzonitrile-with_fig3_327854180
https://www.researchgate.net/figure/Mechanism-of-action-of-gefitinib-EGF-epidermal-growth-factor-EGFR-epidermal-growth_fig1_9044808
https://www.organic-chemistry.org/namedreactions/heck-reaction.shtm
https://www.rsc.org/suppdata/ob/b8/b801479e/b801479e.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC10367967/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10367967/
https://chemrxiv.org/engage/api-gateway/chemrxiv/assets/orp/resource/item/60c74785469df427a1f43833/original/exploring-homogeneous-conditions-for-mild-buchwald-hartwig-amination-in-batch-and-flow.pdf
https://www.researchgate.net/figure/Mizoroki-Heck-reaction-of-iodobenzene-derivatives-with-n-butyl-acrylate-a_tbl2_255750109
https://www.uwindsor.ca/people/jgreen/sites/uwindsor.ca.people.jgreen/files/tet-2005-61-11771_heck_non_conv_0.pdf
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Mechanism_of_Action_of_Gefitinib_in_Non_Small_Cell_Lung_Cancer.pdf
https://www.benchchem.com/product/b1270800/docs#the-general-reactivity-of-halogenated-aromatic-compounds-an-in-depth-technical-guide
https://www.benchchem.com/product/b1270800/docs#the-general-reactivity-of-halogenated-aromatic-compounds-an-in-depth-technical-guide
https://www.benchchem.com/product/b1270800/docs#the-general-reactivity-of-halogenated-aromatic-compounds-an-in-depth-technical-guide
https://www.benchchem.com/product/b1270800/docs#the-general-reactivity-of-halogenated-aromatic-compounds-an-in-depth-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1270800?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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